Cas no 1378261-00-7 (Diethyl 4-bromoquinoline-3,6-dicarboxylate)

Diethyl 4-bromoquinoline-3,6-dicarboxylate is a brominated quinoline derivative with versatile applications in organic synthesis and pharmaceutical research. The compound features a bromine substituent at the 4-position and ester groups at the 3- and 6-positions, enhancing its reactivity for further functionalization. Its structural framework makes it a valuable intermediate for constructing complex heterocyclic systems, particularly in medicinal chemistry for developing bioactive molecules. The ester groups provide synthetic flexibility, allowing for hydrolysis or transesterification to access carboxylic acid derivatives or other esters. Its well-defined reactivity and stability under standard conditions make it a practical choice for researchers working on quinoline-based scaffolds.

Diethyl 4-bromoquinoline-3,6-dicarboxylate structure

1378261-00-7 structure

Product Name:Diethyl 4-bromoquinoline-3,6-dicarboxylate

CAS No:1378261-00-7

MF:C₁₅H₁₄BrNO₄

MW:352.179963588715

CID:5059826

Update Time:2025-05-27

Diethyl 4-bromoquinoline-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Diethyl 4-bromoquinoline-3,6-dicarboxylate
- 4-Bromo-quinoline-3,6-dicarboxylic acid diethyl ester
- Inchi： 1S/C15H14BrNO4/c1-3-20-14(18)9-5-6-12-10(7-9)13(16)11(8-17-12)15(19)21-4-2/h5-8H,3-4H2,1-2H3
- InChI Key： IXWMCMFUORLMLZ-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OCC)=CN=C2C=CC(C(=O)OCC)=CC2=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 390
XLogP3: 3.3
Topological Polar Surface Area: 65.5

Diethyl 4-bromoquinoline-3,6-dicarboxylate Pricemore >>

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